Cas no 329083-23-0 (Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)-)

Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)- structure
329083-23-0 structure
Product Name:Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)-
CAS No:329083-23-0
MF:C12H17N3O3
MW:251.281682729721
CID:1458794
PubChem ID:22668555
Update Time:2025-04-20

Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)-
    • 329083-23-0
    • DMNQTXIYZKQQTC-UHFFFAOYSA-N
    • SCHEMBL3815637
    • 4-[N-(2-dimethylamino-ethyl)-N-acetyl-amino]-nitrobenzene
    • DB-114975
    • n-(2-dimethylamino-ethyl)-n-(4-nitro-phenyl)-acetamide
    • Inchi: 1S/C12H17N3O3/c1-10(16)14(9-8-13(2)3)11-4-6-12(7-5-11)15(17)18/h4-7H,8-9H2,1-3H3
    • InChI Key: DMNQTXIYZKQQTC-UHFFFAOYSA-N
    • SMILES: O=C(C)N(C1C=CC(=CC=1)[N+](=O)[O-])CCN(C)C

Computed Properties

  • Exact Mass: 251.12711
  • Monoisotopic Mass: 251.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 66.69
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